Cas no 88498-89-9 (9H-Xanthene-2-acetaldehyde, 4-bromo-3-hydroxy-9-oxo-)

9H-Xanthene-2-acetaldehyde, 4-bromo-3-hydroxy-9-oxo- structure
88498-89-9 structure
Product Name:9H-Xanthene-2-acetaldehyde, 4-bromo-3-hydroxy-9-oxo-
CAS No:88498-89-9
MF:C15H9BrO4
MW:333.133563756943
CID:630557
PubChem ID:71318373
Update Time:2025-04-19

9H-Xanthene-2-acetaldehyde, 4-bromo-3-hydroxy-9-oxo- Chemical and Physical Properties

Names and Identifiers

    • 9H-Xanthene-2-acetaldehyde, 4-bromo-3-hydroxy-9-oxo-
    • 2-(4-bromo-3-hydroxy-9-oxoxanthen-2-yl)acetaldehyde
    • 88498-89-9
    • DTXSID50748501
    • (4-Bromo-3-hydroxy-9-oxo-9H-xanthen-2-yl)acetaldehyde
    • Inchi: 1S/C15H9BrO4/c16-12-13(18)8(5-6-17)7-10-14(19)9-3-1-2-4-11(9)20-15(10)12/h1-4,6-7,18H,5H2
    • InChI Key: DBHNLHBDIWRSOQ-UHFFFAOYSA-N
    • SMILES: BrC1=C(C(CC=O)=CC2C(C3C=CC=CC=3OC=21)=O)O

Computed Properties

  • Exact Mass: 331.96842g/mol
  • Monoisotopic Mass: 331.96842g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 399
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 63.6Ų
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